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CAS No.: 76578-12-6

Cat. No.: S540883

Chemical Identity and General Properties

Table 1: Properties of Quizalofop-P-Ethyl

Property Description

Chemical Class Aryloxyphenoxypropionate (FOPs) [1]
HRAC/WSSA Group Group 1 (Legacy A) [2]

Site of Action Inhibition of Acetyl CoA Carboxylase (ACCase) [3]
Application Type Selective, Post-emergence (POST) [1]

Target Weed Spectrum Annual and perennial grasses [1]

Quizalofop-P-ethyl is a selective systemic herbicide. It is absorbed by foliage and translocated to
meristematic tissues, controlling annual and perennial grass weeds in broadleaf crops [1]. Its selective action

makes it safe for crops like soybeans, cereals, and canola.
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Biochemical Mode of Action and Site of Activity

Quizalofop-P-ethyl functions as an ACCase inhibitor. It specifically blocks the enzyme acetyl-CoA
carboxylase, a critical component in the first committed step of fatty acid biosynthesis in plants [3]. This
inhibition halts the production of lipids necessary for constructing new cell membranes, which is essential

for cell growth and development, particularly in meristematic regions [1].

The following diagram illustrates the sequence of physiological events leading to plant death:
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This site-of-action specificity makes it highly effective against grass weeds, which rely on this particular
ACCase enzyme form, while most broadleaf crops possess a naturally insensitive form of the enzyme,

allowing for selective use [1].

Application Guidelines and Protocol Specifications

Table 2: Detailed Application Protocol for Quizalofop-P-Ethyl

Parameter Specification

Standard Use Rate Varies by formulation and target weed. See Table 3 for specific products.
Application Timing Post-emergence, to actively growing grass weeds before maturity [1].
Growth Stage Up to the R1 stage (beginning bloom) for glufosinate-resistant soybeans [2].
(Soybeans)

Growth Stage Up to 14 days before flowering or no later than 65 days before harvest [2].
(Canola)

Water Volume Follow specific product label instructions for carrier volume.

Adjuvants Often required; consult the product label for specific adjuvant

recommendations.

Environmental Notes  Application under optimal environmental conditions (moderate temperature,
good soil moisture) enhances efficacy.

Key Experimental Protocol: Efficacy Trial for Grass Weed Control

This protocol outlines a standard field experiment to evaluate the efficacy of quizalofop-P-ethyl against

grass weeds.
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e Objective: To determine the effectiveness of quizalofop-P-ethyl at various use rates against target
grass weed species (e.g., barnyardgrass, foxtails) in a broadleaf crop.
¢ Experimental Design: Randomized Complete Block Design (RCBD) with a minimum of four
replications.
e Treatments:
o Untreated control (no herbicide).
o Standard herbicide check (e.qg., a different Group 1 herbicide if relevant).
o Quizalofop-P-ethyl at multiple rates (e.g., label rate, 0.75x, 1.25x label rate).
e Application:
o Equipment: Use a precision research plot sprayer.
o Calibration: Calibrate the sprayer to deliver the appropriate volume (e.g., 20 gallons per acre)
at a constant pressure and speed.
o Timing: Apply when target grass weeds are at the 2-4 |leaf stage.
e Data Collection:
o Weed Control Assessment: Visually estimate percent control (0% = no effect, 100% =
complete death) for each species at 14, 28, and 56 days after application (DAA).
o Crop Phytotoxicity: Assess crop injury on the same scale and timings.
o Biomass: At the end of the trial (56 DAA), harvest above-ground weed biomass from a defined
quadrat in each plot, dry, and weigh.
o Crop Yield: Harvest the crop from each plot at maturity and determine yield.
o Data Analysis: Subject data to analysis of variance (ANOVA) and separate treatment means using
an appropriate test (e.g., Fisher's Protected LSD at p=0.05).

New Formulations for 2025

Recent developments include premixes that combine quizalofop-P-ethyl with other sites of action to broaden

the weed control spectrum and aid in resistance management.

Table 3: New Herbicide Formulations Containing Quizalofop-P-Ethyl (2025)

Trade Active Ingredients (Site Typical Use
. Labeled Crops Key Target Weeds
Name of Action Groups) Rate (fl oz/acre)
Zalo Quizalofop-P-ethyl Glufosinate- 32-43 Broad spectrum of
(Group 1) + Glufosinate resistant (soybeans), 22- annual grasses and
ammonium (Group 10) [2] Soybeans, Canola 29 (canola) [2] broadleaf weeds [2]

[2]
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Resistance Management and Integrated Weed
Management (IWM)

Documented Resistance

Resistance to ACCase-inhibiting herbicides (Group 1) is a significant and growing problem worldwide. The
International Survey of Herbicide Resistant Weeds has documented numerous cases of barnyardgrass
(Echinochloa crus-galli) with resistance to Group 1 herbicides, including specific cases of resistance to
quizalofop-ethyl and the closely related fenoxaprop-ethyl in China [3]. Some populations, particularly in
Italy and Brazil, have evolved multiple resistance to Groups 1 (ACCase inhibitors) and 2 (ALS inhibitors),

making them exceedingly difficult to control [3].

IWM Strategies Incorporating Quizalofop-P-Ethyl

To preserve the utility of quizalofop-P-ethyl, it must be deployed within a diverse IWM program. The

following strategies are critical [4]:

¢ Herbicide Rotation and Tank-Mixing: Avoid consecutive applications of Group 1 herbicides. Rotate
to herbicides with different sites of action (e.g., Groups 15, 27, or 10). Use tank mixtures that include
multiple, effective sites of action on the target weeds [4]. The "Take Action Herbicide Classification
Chart" is an invaluable tool for selecting herbicides from different groups [5].

o Utilize Residual Herbicides: Incorporate soil-applied herbicides with different modes of action (e.qg.,
Group 15) to control weeds emerging after application, thereby reducing reliance on any single post-
emergence herbicide [4].

¢ Diversify Crop Rotations: Rotating crops, especially between broadleaf and grass crops, naturally
shifts the selection pressure and allows for the use of different herbicide chemistries and non-
chemical control methods [4].

e Employ Mechanical and Physical Controls: Tactical tillage and hand-weeding can effectively
manage weed escapes, including those that may be resistant to quizalofop-P-ethyl. This removes
resistant plants before they can set seed [4].

¢ Scouting and Record Keeping: Meticulous records of herbicides used, rates, and weed control
efficacy are essential for making informed management decisions and identifying resistance issues
early [4].
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Conclusion

Quizalofop-P-ethyl remains a vital tool for post-emergence grass control in broadleaf crops. Its future
efficacy depends on strategic use within an integrated framework. Researchers and professionals should
prioritize using the most current herbicide classification resources [5] and adhere to robust resistance

management protocols to ensure this chemistry remains effective for sustainable crop production.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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